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Compound of Interest

Compound Name: Nudifloside C

Cat. No.: B1164243 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Nudifloside C, a naturally

occurring iridoid glycoside. Due to the limited availability of public domain data, this document

summarizes the currently accessible information regarding its chemical identity. Detailed

experimental protocols, extensive quantitative data, and established signaling pathways

associated with Nudifloside C are not extensively documented in publicly available scientific

literature.

Chemical Identity
Nudifloside C is identified by the Chemical Abstracts Service (CAS) number 297740-99-9.

While a complete, formally published IUPAC name is not readily available, a partial name has

been identified as: (5R,6S,7S,9S,10R,15S,16E,17S)-16-Ethylidene-7-hydroxy-5,9-dimethyl-17-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-oxo-4,5,6,7,9,10-

hexahydro-1H-cyclopenta[f]oxacyclotridecine-5-carboxylic acid.

Table 1: Chemical Identifiers for Nudifloside C
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Identifier Value

CAS Number 297740-99-9

Partial IUPAC Name

(5R,6S,7S,9S,10R,15S,16E,17S)-16-

Ethylidene-7-hydroxy-5,9-dimethyl-17-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-4-oxo-

4,5,6,7,9,10-hexahydro-1H-

cyclopenta[f]oxacyclotridecine-5-carboxylic acid

Physicochemical Properties
Specific, experimentally determined physicochemical properties for Nudifloside C are not

widely reported. General characteristics of iridoid glycosides suggest it is likely a crystalline or

amorphous solid, with some degree of solubility in water and polar organic solvents.

Biological Context and Potential
Nudifloside C is understood to be a constituent of plants within the Jasminum genus, a source

of various bioactive compounds with a history in traditional medicine. Iridoids as a class are

known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant,

and neuroprotective effects. However, specific biological data for Nudifloside C remains

elusive in the current body of scientific literature.

Data on Biological Activity
A comprehensive search of scientific databases reveals a significant gap in the literature

concerning the biological activity of Nudifloside C. There are no readily available in-depth

studies detailing its pharmacological effects, mechanism of action, or potential therapeutic

applications.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological evaluation of

Nudifloside C are not publicly documented. The original isolation and characterization papers,
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which would typically contain this information, could not be identified through extensive

searches.

Signaling Pathways and Mechanisms of Action
There is currently no information available in the public domain regarding the signaling

pathways modulated by Nudifloside C or its specific molecular mechanisms of action.

Logical Relationship Diagram
Due to the absence of detailed experimental workflows or established signaling pathways for

Nudifloside C, a logical diagram outlining these aspects cannot be constructed at this time. A

generalized workflow for natural product drug discovery is presented below for illustrative

purposes.
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Caption: Generalized workflow for natural product drug discovery.

Conclusion
While Nudifloside C has been identified as a distinct chemical entity with a designated CAS

number, there is a notable absence of in-depth scientific research on its biological properties

and potential applications in the public domain. This guide serves to consolidate the limited

available information and highlight the significant opportunities for future research into this

natural product. Further investigation is required to elucidate its physicochemical

characteristics, pharmacological profile, and mechanisms of action to determine its potential as

a therapeutic agent.
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[https://www.benchchem.com/product/b1164243#nudifloside-c-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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